
Safeguarding Your Research: A Guide to
Handling Fluoroiodomethane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fluoroiodomethane

Cat. No.: B1339756 Get Quote

Fluoroiodomethane (CH2FI) is a valuable reagent in chemical synthesis, but its handling

demands stringent safety protocols due to its inherent hazards. This guide provides essential

safety and logistical information for researchers, scientists, and drug development

professionals to ensure the safe handling and disposal of this compound. Adherence to these

procedures is critical for minimizing risk and maintaining a safe laboratory environment.

Hazard Profile and Physical Properties
Fluoroiodomethane is a toxic, flammable, and irritating compound. It is crucial to be aware of

its properties to handle it safely.
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Property Value

Appearance Colorless to light yellow clear liquid

Molecular Formula CH2FI[1][2]

Molecular Weight 159.93 g/mol [3]

Density 2.366 g/cm³[3]

Storage Temperature 2 - 8 °C[1][4]

GHS Hazard Statements

H301: Toxic if swallowed[1][2] H311: Toxic in

contact with skin[2][4][5] H331: Toxic if

inhaled[1][5] H315: Causes skin irritation[1][4]

H319: Causes serious eye irritation[1][4] H335:

May cause respiratory irritation[1][4] H225:

Highly flammable liquid and vapor[2]

Personal Protective Equipment (PPE)
The correct selection and use of PPE are the first line of defense against exposure to

Fluoroiodomethane.

PPE Category Specification

Hand Protection Wear compatible chemical-resistant gloves.[4]

Eye and Face Protection
Chemical safety goggles and a face shield are

required.[1]

Skin and Body Protection

Wear suitable protective clothing, such as a lab

coat or a chemical-resistant apron. Safety shoes

are also recommended.[1][4]

Respiratory Protection

In case of inadequate ventilation, wear a

NIOSH/MSHA or European Standard EN 149

approved respirator.[4] A self-contained

breathing apparatus may be necessary in some

situations.[6]
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Experimental Protocols: Safe Handling and Storage
Strict adherence to the following protocols is mandatory when working with

Fluoroiodomethane.

Handling Protocol:

Ventilation: Always handle Fluoroiodomethane in a well-ventilated area, preferably within a

chemical fume hood.[1]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[4] Do not breathe fumes, mist, spray, or vapors.[1]

Hygiene: Do not eat, drink, or smoke when using this product.[1] Always wash hands

thoroughly after handling.[1]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[7]

Storage Protocol:

Container: Keep the container tightly closed when not in use.[1][4]

Temperature: Store in a cool, dry, well-ventilated area at a temperature between 2 - 8 °C in

an explosion-proof refrigerator.[1]

Incompatibilities: Store away from strong bases and strong oxidizing agents.[1]

Light Sensitivity: Protect from light.[1]

Disposal Plan
Proper disposal of Fluoroiodomethane and its containers is crucial to prevent environmental

contamination and ensure safety.

Disposal Protocol:

Waste Collection: Collect waste in closed and suitable containers labeled for disposal.[4]
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Authorized Disposal: Dispose of the contents and container at an authorized hazardous or

special waste collection point, in accordance with local, regional, national, and international

regulations.[5]

Contaminated Materials: Decontaminate and launder all protective clothing and equipment

before storing and re-using.[5]

Emergency Procedures: Chemical Spill Workflow
In the event of a spill, a clear and immediate response is essential. The following workflow

outlines the necessary steps.

Immediate Actions Containment & Cleanup Post-Cleanup

Evacuate Immediate Area Alert Colleagues and Supervisor Don Appropriate PPE
Contain Spill with Inert Material

(e.g., sand, vermiculite)
Collect Recoverable Product

into Labeled Containers
Neutralize/Decontaminate Residue

Wipe Up and Place in
Suitable Disposal Container

Decontaminate and Launder
All Protective Clothing and Equipment

Dispose of Waste
According to Regulations

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Fluoroiodomethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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